Cas no 144606-85-9 (3,22-Dimethoxy-12,13-dimethyl-5,7,18,20-tetraoxapentacyclo[13.7.0.02,10.04,8.017,21]docosa-1(22),2,4(8),9,15,17(21)-hexaen-11-ol)

• Product Name: 3,22-Dimethoxy-12,13-dimethyl-5,7,18,20-tetraoxapentacyclo[13.7.0.02,10.04,8.017,21]docosa-1(22),2,4(8),9,15,17(21)-hexaen-11-ol
• CAS No: 144606-85-9
• MF: C₂₂H₂₄O₇
• MW: 400.421767234802
• CID: 195121
• PubChem ID: 15658448
• Update Time: 2024-03-01

3,22-Dimethoxy-12,13-dimethyl-5,7,18,20-tetraoxapentacyclo[13.7.0.02,10.04,8.017,21]docosa-1(22),2,4(8),9,15,17(21)-hexaen-11-ol Chemical and Physical Properties

Names and Identifiers

• Cycloocta[1,2-f:3,4-f']bis[1,3]benzodioxol-5-ol,5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, (5R,6R,7R,13aS)- (9CI)
• Cycloocta[1,2-f:3,4-f']bis[1,3]benzodioxol-5-ol,5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, stereoisomer
• SchisanlignaolD
• Schisanlignaol D
• Gomisin R
• 3,22-Dimethoxy-12,13-dimethyl-5,7,18,20-tetraoxapentacyclo[13.7.0.02,10.04,8.017,21]docosa-1(22),2,4
• 3,22-Dimethoxy-12,13-dimethyl-5,7,18,20-tetraoxapentacyclo[13.7.0.02,10.04,8.017,21]docosa-1(22),2,4(8),9,15,17(21)-hexaen-11-ol

• Inchi： 1S/C22H24O7/c1-10-5-12-6-14-19(28-8-26-14)21(24-3)16(12)17-13(18(23)11(10)2)7-15-20(22(17)25-4)29-9-27-15/h6-7,10-11,18,23H,5,8-9H2,1-4H3
• InChI Key： HOPDFAWBFXSPSA-UHFFFAOYSA-N
• SMILES： OC1C2C=C3C(=C(C=2C2C(=C4C(=CC=2CC(C)C1C)OCO4)OC)OC)OCO3

Computed Properties

• Exact Mass: 400.15220310g/mol
• Monoisotopic Mass: 400.15220310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 3.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins